Cas no 114610-24-1 (3-Cinnolinecarboxylic acid, 6,7-difluoro-4-hydroxy-, ethyl ester)

• Product Name: 3-Cinnolinecarboxylic acid, 6,7-difluoro-4-hydroxy-, ethyl ester
• CAS No: 114610-24-1
• MF: C₁₁H₈F₂N₂O₃
• MW: 254.189629554749
• CID: 1202202
• Update Time: 2024-08-04

3-Cinnolinecarboxylic acid, 6,7-difluoro-4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cinnolinecarboxylic acid, 6,7-difluoro-4-hydroxy-, ethyl ester

• Inchi： 1S/C11H8F2N2O3/c1-2-18-11(17)9-10(16)5-3-6(12)7(13)4-8(5)14-15-9/h3-4H,2H2,1H3,(H,14,16)
• InChI Key： VMOOFCNAXOEPSN-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(F)C(F)=C2)=C(O)C(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 254.05034

Experimental Properties

• Density: 1.484±0.06 g/cm3(Predicted)
• Melting Point: 270-272.5 °C
• Boiling Point: 385.7±52.0 °C(Predicted)
• PSA: 72.31
• pka: 0.48±0.50(Predicted)